1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde

• IUPAC Name: 1-(4-ethylphenyl)triazole-4-carbaldehyde
• InChI: InChI=1S/C11H11N3O/c1-2-9-3-5-11(6-4-9)14-7-10(8-15)12-13-14/h3-8H,2H2,1H3
• InChI Key: YWKSMUUHTVEKOZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(N=N2)C=O
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbaldehyde (EPTCA) is a heterocyclic compound derived from the condensation of 4-ethylphenol and ethylformamide. It is a versatile precursor in organic synthesis and has been used in the synthesis of a variety of nitrogen-containing heterocyclic compounds. EPTCA is also known as 4-ethyl-1-(2-hydroxy-3-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-1H-1,2,3-triazole-4-carbaldehyde.

Scientific Research Applications

EPTCA has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of heterocyclic compounds, such as 1,2,3-triazole derivatives, for the purpose of drug discovery and development. It has also been used in the synthesis of biologically active compounds, such as antifungal agents and anti-inflammatory agents. Additionally, EPTCA has been used in the synthesis of catalysts for the production of polymers and as a reagent in the synthesis of polymers.

Mechanism of Action

EPTCA is a versatile precursor in organic synthesis and has been used in the synthesis of a variety of nitrogen-containing heterocyclic compounds. The mechanism of action of EPTCA is based on its ability to form an intermediate which can be further reacted with an alkyl halide to form the desired product. This intermediate can be formed through the condensation of 4-ethylphenol and ethylformamide in the presence of a base, such as pyridine, or through the reaction of ethylformamide with 4-ethylphenol in the presence of an acid catalyst, such as hydrochloric acid.
Biochemical and Physiological Effects
EPTCA has been shown to have a variety of biochemical and physiological effects. It has been shown to have antifungal activity and has been used in the synthesis of antifungal agents. Additionally, it has been shown to have anti-inflammatory activity and has been used in the synthesis of anti-inflammatory agents. Furthermore, it has been shown to have antioxidant activity and has been used in the synthesis of antioxidants.

Advantages and Limitations for Lab Experiments

The main advantage of using EPTCA in lab experiments is its versatility. It can be used in the synthesis of a variety of nitrogen-containing heterocyclic compounds, which makes it a useful reagent for the synthesis of a variety of different compounds. Additionally, it is relatively easy to obtain and is relatively inexpensive, making it a cost-effective reagent for lab experiments. One of the main limitations of using EPTCA in lab experiments is its reactivity. It is a reactive compound and can potentially cause unwanted side reactions if not handled properly.

Future Directions

The use of EPTCA in scientific research is expected to continue to grow in the coming years. It has already been used in the synthesis of a variety of nitrogen-containing heterocyclic compounds, and it is expected that more such compounds will be synthesized in the future. Additionally, it is expected that EPTCA will be used in the synthesis of more biologically active compounds, such as antifungal agents and anti-inflammatory agents. Finally, it is expected that EPTCA will be used in the synthesis of more advanced materials, such as polymers, for a variety of applications.